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Compound of Interest

Compound Name: (-)-Phccc
Cat. No.: B10753059
Get Quote
\ J

As a Senior Application Scientist, | frequently consult with drug development professionals on
the safe and effective handling of potent neuropharmacological agents. (-)-PHCCC (CAS:
179068-02-1) is a highly selectivel[1]. Because it exhibits significant anxiolytic and anti-
Parkinsonian effects in animal models, maintaining strict operational integrity and safety during
in vitro and in vivo assay preparation is critical[2].

This guide provides a comprehensive, self-validating system for the safe handling,
reconstitution, and disposal of (-)-PHCCC, ensuring both personnel safety and experimental
reproducibility.

Physicochemical & Hazard Profile

Before handling any neuroactive compound, it is imperative to understand its physical
properties and hazard classifications. (-)-PHCCC is a combustible solid that presents acute oral
toxicity risks[3].
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Property | Hazard Specification / . L
o Operational Implication
Parameter Classification
Highly lipophilic; readil
Chemical Formula C17H14N203([3] gy P .p ) Y
crosses hiological membranes.
_ Requires precise micro-
Molecular Weight 294.30 g/mol [3] ) o
analytical weighing.
) ) ] High risk of electrostatic
Physical State White to beige powder

dispersion and aerosolization.

Requires DMSO as a vehicle,
Solubility DMSO: 10 mg/mL (~34 mM) which acts as a potent skin

penetration enhancer.

Harmful if swallowed;
GHS Hazard Class Acute Tox. 4 (Oral) - H302[3] necessitates strict containment

and hand-washing protocols.

Thermal cycling can cause
2-8°C (Short-term) / -20°C ) ]
Storage Temperature compound degradation; single-
(Long-term)[4] ] o
use aliquotting is mandatory.

The Logic of Protection: PPE & Engineering
Controls

Standard laboratory personal protective equipment (PPE) is insufficient when handling
compounds reconstituted in penetration-enhancing solvents like Dimethyl Sulfoxide (DMSO).
The following PPE matrix is designed based on the specific physicochemical risks of (-)-
PHCCC.

o Dermal Protection (The DMSO Factor): (-)-PHCCC must be dissolved in DMSO for biological
assays. DMSO rapidly penetrates the stratum corneum and will carry dissolved (-)-PHCCC
directly into the bloodstream. Standard latex gloves are highly permeable to DMSO.

o Protocol: You must wear double-layered, heavy-duty nitrile gloves (minimum 5 mil
thickness) or butyl rubber gloves[4]. If a DMSO splash occurs, the outer glove must be
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removed and replaced immediately.

o Respiratory & Aerosol Containment: As a lyophilized powder, (-)-PHCCC is highly
susceptible to static fly-away during weighing, presenting an inhalation hazard.

o Protocol: All powder handling must be conducted inside a certified Chemical Fume Hood
(face velocity 80-100 fpm) or a Class Il Biological Safety Cabinet (BSC)[3]. If engineering
controls are temporarily compromised, an N95 or P100 particulate respirator is mandatory
to prevent inhalation of the neuroactive dust[4].

e Ocular & Body Protection:

o Protocol: ANSI Z87.1-compliant splash goggles (not standard safety glasses) and a fully
buttoned, fluid-resistant laboratory coat are required to protect mucosal membranes from
micro-aerosols generated during pipette trituration[4].

Standard Operating Procedure: Handling &
Reconstitution

To ensure scientific integrity and safety, follow this step-by-step methodology for preparing a
standard stock solution of (-)-PHCCC.

Phase 1: Preparation and Weighing

e Thermal Equilibration: Remove the (-)-PHCCC vial from 2-8°C or -20°C storage[4]. Place it in
a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial introduces
atmospheric moisture, causing condensation that degrades the compound and alters the
true molar mass.

 Static Mitigation: Decontaminate the fume hood workspace with 70% ethanol. Use an anti-
static ionizer gun (e.g., Zerostat) on your weighing spatulas and anti-static weigh boats.
Causality: Neutralizing static charge prevents the light powder from aerosolizing and
contaminating the balance enclosure[3].

» Mass Measurement: Carefully weigh the required mass of (-)-PHCCC powder (e.g., 2.94 mg
for 1 mL of a 10 mM stock solution).
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Phase 2: Reconstitution and Storage 4. Solvent Addition: Transfer the weighed powder to a
sterile, amber glass or low-bind polypropylene vial. In the fume hood, add the appropriate
volume of anhydrous DMSO. 5. Trituration: Gently vortex the solution for 60 seconds. If
particulates remain, place the vial in a room-temperature sonicating water bath for 2-3 minutes
until completely clear. Note: Do not exceed the maximum solubility limit of ~10 mg/mL in
DMSO. 6. Aliquotting: Divide the stock solution into 50 puL or 100 pL single-use aliquots in
amber microcentrifuge tubes to protect the solution from light degradation. 7. Cryopreservation:
Store aliquots immediately at -20°C[4]. Causality: Repeated freeze-thaw cycles precipitate the
compound out of solution, leading to inaccurate dosing in downstream mGIuR4 assays.

Spill Management & Disposal Plan

In the event of a spill, immediate and methodical action is required to prevent systemic
exposure.

Solid Spill (Powder):
e Contain: Do not sweep or brush the powder, as this generates inhalable dust[3].
o Smother: Gently cover the spilled powder with damp absorbent paper towels.

o Collect: Carefully scoop up the damp towels and powder using a disposable scraper. Place
all materials into a sealable biohazard/chemical waste bag[4].

o Decontaminate: Wash the affected surface thoroughly with soap and water, followed by a
wipe-down with 70% ethanol[3].

Liquid Spill (DMSO Solution):

» Absorb: Cover the spill with an inert, chemically compatible absorbent material (e.g.,
commercial chemical spill pads or vermiculite).

 |solate: Because DMSO penetrates standard gloves rapidly, use forceps or tongs to pick up
the saturated absorbent pads.

o Clean: Wash the area with copious amounts of water, as DMSO is miscible in water, and
ventilate the area.
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Waste Disposal: Dispose of all contaminated PPE, pipette tips, empty vials, and expired
aliquots as hazardous chemical waste in accordance with local environmental regulations (e.qg.,
EPA/RCRA in the US). Never flush (-)-PHCCC solutions down the drain[4].

Operational Workflow Visualization
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Fig 1. End-to-end safety and operational workflow for the handling and disposal of (-)-PHCCC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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